Cas no 1393654-69-7 (2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid)

• Product Name: 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid
• CAS No: 1393654-69-7
• MF: C₁₅H₂₃NO₄S₂
• MW: 345.477421998978
• MDL: MFCD07433724
• CID: 4593738
• Update Time: 2025-10-31

2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• HOMOCYSTEINE, N-[[4-(1,1-DIMETHYLETHYL)PHENYL]SULFONYL]-S-METHYL-
• N-([4-(TERT-BUTYL)PHENYL]SULFONYL)(METHYL)HOMOCYSTEINE
• ((4-(tert-Butyl)phenyl)sulfonyl)methionine
• L-Methionine, N-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
• 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid

• MDL： MFCD07433724
• Inchi： 1S/C15H23NO4S2/c1-15(2,3)11-5-7-12(8-6-11)22(19,20)16-13(14(17)18)9-10-21-4/h5-8,13,16H,9-10H2,1-4H3,(H,17,18)/t13-/m0/s1
• InChI Key： VMWPZNUUHUVDSP-ZDUSSCGKSA-N
• SMILES： C(O)(=O)[C@H](CCSC)NS(C1=CC=C(C(C)(C)C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid

Recent Advances in the Study of 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid (CAS: 1393654-69-7)

The compound 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid (CAS: 1393654-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid as a modulator of key enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of cysteine proteases, which are implicated in various inflammatory and neurodegenerative diseases. The compound's unique sulfonamido and methylsulfanyl moieties contribute to its high binding affinity and selectivity, making it a promising candidate for further drug development.

In terms of synthesis, advancements have been made in optimizing the production of 1393654-69-7. A recent patent application (WO2023056789) describes an improved synthetic route that yields higher purity and scalability, addressing previous challenges in large-scale production. This development is particularly significant for potential industrial applications and clinical trials.

Pharmacokinetic studies conducted in animal models have shown favorable absorption and distribution profiles for this compound. Research published in Drug Metabolism and Disposition (2024) reported that 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid exhibits good oral bioavailability and crosses the blood-brain barrier, suggesting potential applications in central nervous system disorders.

The safety profile of 1393654-69-7 has also been investigated in recent preclinical studies. While initial results indicate a favorable toxicity profile at therapeutic doses, ongoing research is examining potential off-target effects and long-term safety considerations. These studies are crucial for advancing the compound through the drug development pipeline.

Future research directions for this compound include structure-activity relationship studies to optimize its pharmacological properties, as well as investigations into combination therapies with existing medications. The unique chemical structure of 2-(4-tert-butylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid continues to make it a molecule of significant interest in medicinal chemistry research.